2-(Cyanomethyl)-5-(dimethylamino)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(cyanomethyl)-5-(dimethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C8H8N4O/c1-12(2)8-6(5-10)11-7(13-8)3-4-9/h3H2,1-2H3
• InChI Key: ZSAYHWNWEBZSGW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(N=C(O1)CC#N)C#N
• Molecular Formula: C8H8N4O
• Molecular Weight: 176.18 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as inferred from its name, would consist of an oxazole ring with a cyanomethyl group attached at the 2-position and a dimethylamino group at the 5-position. The presence of the nitrile groups (-CN) and the dimethylamino group could result in interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the nitrile and amine groups. Nitriles can undergo a variety of reactions, including hydrolysis, reduction, and addition reactions. Amines are basic and can participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitrile and amine groups could impact its solubility in different solvents.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

Nitriles can be toxic and are often harmful if inhaled, ingested, or if they come into contact with the skin. Amines can also be irritating to the skin and eyes.

Future Directions

The study of oxazole derivatives is an active area of research due to their presence in a variety of biologically active compounds. Future research could explore the potential biological activity of this compound or its use in the synthesis of more complex molecules.